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Authored by a Senior Application Scientist

This guide provides a comprehensive overview of 4-(aminomethyl)-N,N-dimethylbenzamide
hydrochloride, a substituted benzamide with potential applications in pharmaceutical research
and development. Drawing upon available data for the compound and structurally related
molecules, this document details its chemical and physical properties, outlines potential
synthetic routes, explores its putative pharmacological profile, and discusses relevant analytical
methodologies.

Core Compound Properties

4-(aminomethyl)-N,N-dimethylbenzamide hydrochloride is a primary amine and tertiary
amide derivative of benzoic acid. The presence of the aminomethyl group at the para position
and the N,N-dimethylamide functionality are key structural features that likely dictate its
physicochemical and biological properties.

Chemical and Physical Data

A summary of the key chemical and physical properties of 4-(aminomethyl)-N,N-
dimethylbenzamide hydrochloride is presented in Table 1. This information is critical for its
handling, formulation, and analytical characterization.
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Property Value Source(s)
Molecular Formula C10H15CIN20 [1112]
Molecular Weight 214.69 g/mol [1][2]
] ] Inferred from related
Appearance Solid (predicted)
compounds
Expected to be soluble in
Solubility water and polar organic Inferred from structure
solvents
QWTFXPYCZHDSDO-
InChl Key [1112]
UHFFFAOYSA-N
CAS Number 104566-35-0 [3]
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Caption: Retrosynthetic analysis of 4-(aminomethyl)-N,N-dimethylbenzamide hydrochloride.

Proposed Synthetic Protocol

This proposed synthesis involves a multi-step process starting from commercially available 4-

cyanobenzoic acid.

Step 1: Synthesis of 4-cyano-N,N-dimethylbenzamide

» To a solution of 4-cyanobenzoic acid in a suitable aprotic solvent (e.g., dichloromethane or

tetrahydrofuran), add a chlorinating agent such as oxalyl chloride or thionyl chloride to form
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the acid chloride.

In a separate vessel, dissolve dimethylamine in the same solvent and cool the solution in an
ice bath.

Slowly add the freshly prepared 4-cyanobenzoyl chloride solution to the dimethylamine
solution with vigorous stirring.

Allow the reaction to warm to room temperature and stir for several hours.

Upon completion, quench the reaction with water and extract the product with an organic
solvent.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure to yield 4-cyano-N,N-dimethylbenzamide.

Step 2: Reduction of the Nitrile to the Primary Amine

Dissolve the 4-cyano-N,N-dimethylbenzamide in a suitable solvent such as ethanol or
methanol.

Add a reducing agent, for example, Raney nickel or palladium on carbon.

Hydrogenate the mixture under a hydrogen atmosphere at a suitable pressure and
temperature until the reaction is complete (monitored by TLC or LC-MS).

Filter the catalyst and concentrate the filtrate to obtain 4-(aminomethyl)-N,N-
dimethylbenzamide.

Step 3: Formation of the Hydrochloride Salt

o Dissolve the crude 4-(aminomethyl)-N,N-dimethylbenzamide in a suitable solvent like
diethyl ether or ethyl acetate.

e Add a solution of hydrochloric acid in the same or a compatible solvent dropwise with
stirring.

e The hydrochloride salt should precipitate out of the solution.
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e Collect the solid by filtration, wash with a cold solvent, and dry under vacuum to yield the
final product.

Pharmacological Profile (Predicted)

The pharmacological activity of 4-(aminomethyl)-N,N-dimethylbenzamide hydrochloride has
not been extensively reported. However, the benzamide scaffold is a well-established
pharmacophore present in a variety of clinically used drugs. Based on the activities of
structurally similar compounds, we can infer potential biological targets and therapeutic
applications.

Potential Central Nervous System (CNS) Activity

Substituted benzamides are known to exhibit a range of CNS activities, primarily through
interaction with dopamine and serotonin receptors.

» Antipsychotic Potential: Compounds like amisulpride, a substituted benzamide, are potent
antagonists of dopamine D2/D3 receptors and are used in the treatment of schizophrenia. [4]
[5][6]The structural similarity suggests that 4-(aminomethyl)-N,N-dimethylbenzamide
hydrochloride could be investigated for similar properties.

o Antidepressant and Anxiolytic Potential: Some benzamides also show affinity for serotonin
receptors, which could translate to antidepressant or anxiolytic effects. [1][6]

Potential Anticancer Activity

Recent studies have explored the anticancer potential of benzamide derivatives. For instance,
some 4-(acylaminomethyl)benzamides have demonstrated antiproliferative activity in cancer
cell lines. [7]Furthermore, benzamide riboside, a nucleoside analogue containing a benzamide
moiety, has shown cytotoxic activity in vitro and in vivo. [8]

Histone Deacetylase (HDAC) Inhibition

Derivatives of 4-(aminomethyl)-N-hydroxybenzamide have been identified as potent and
selective inhibitors of HDACG6, an enzyme implicated in cancer and other diseases. [7]While the
subject compound lacks the hydroxamic acid group crucial for HDAC inhibition, its core
structure could serve as a starting point for the design of novel HDAC inhibitors.
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Analytical Methodologies

The development of robust analytical methods is essential for the characterization and
quantification of 4-(aminomethyl)-N,N-dimethylbenzamide hydrochloride in both bulk form
and biological matrices.

Spectroscopic Analysis

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are indispensable for
structural elucidation and purity assessment. While specific spectral data for the target
compound is not available, the spectra of the related N,N-dimethylbenzamide can serve as a
reference. [5][8][9][10]Predicted signals for the aminomethyl protons and the N,N-dimethyl
groups would be key identifiers.

e Mass Spectrometry (MS): Mass spectrometry is crucial for confirming the molecular weight
and fragmentation pattern. High-resolution mass spectrometry (HRMS) would provide an
accurate mass measurement, confirming the elemental composition. [5]* Infrared (IR)
Spectroscopy: IR spectroscopy can be used to identify key functional groups, such as the
amide carbonyl and the N-H bonds of the primary amine.

Chromatographic Methods for Quantification in
Biological Matrices

High-performance liquid chromatography (HPLC) coupled with a suitable detector (e.g., UV or
mass spectrometry) is the method of choice for the quantitative analysis of benzamide
derivatives in biological fluids such as plasma and urine. [11][12][13] A general workflow for the
analysis in plasma would involve:

o Sample Preparation: Protein precipitation followed by liquid-liquid extraction or solid-phase
extraction to remove interfering matrix components.

o Chromatographic Separation: Reversed-phase HPLC using a C18 column with a mobile
phase consisting of an aqueous buffer and an organic modifier (e.g., acetonitrile or
methanol).

o Detection: UV detection at a wavelength corresponding to the chromophore of the molecule
or, for higher sensitivity and selectivity, tandem mass spectrometry (LC-MS/MS).
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Caption: General workflow for the quantitative analysis of 4-(aminomethyl)-N,N-
dimethylbenzamide hydrochloride in plasma.

Safety and Handling

Based on information for similar compounds, 4-(aminomethyl)-N,N-dimethylbenzamide
hydrochloride should be handled with care in a laboratory setting. It is predicted to be an irritant
to the eyes, skin, and respiratory system. [14]Appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat, should be worn when handling this compound.
Work should be conducted in a well-ventilated area or a fume hood.

Future Directions

4-(aminomethyl)-N,N-dimethylbenzamide hydrochloride represents a chemical scaffold with
significant potential for further investigation. Future research should focus on:

o Definitive Synthesis and Characterization: Development and publication of a detailed,
validated synthetic protocol and complete spectral characterization.

o Comprehensive Pharmacological Profiling: In-depth in vitro and in vivo studies to elucidate
its mechanism of action and identify primary biological targets.

e Pharmacokinetic and Toxicological Evaluation: A thorough assessment of its absorption,
distribution, metabolism, excretion (ADME), and toxicity profile to determine its drug-likeness
and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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